methyl 2-[(1,3-benzodioxol-5-ylcarbonyl)amino]-4,5-dimethoxybenzoate

• IUPAC Name: methyl 2-(1,3-benzodioxole-5-carbonylamino)-4,5-dimethoxybenzoate
• InChI: InChI=1S/C18H17NO7/c1-22-14-7-11(18(21)24-3)12(8-15(14)23-2)19-17(20)10-4-5-13-16(6-10)26-9-25-13/h4-8H,9H2,1-3H3,(H,19,20)
• InChI Key: AEHIMLJIUKTDFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)OC)NC(=O)C2=CC3=C(C=C2)OCO3)OC
• Molecular Formula: C18H17NO7
• Molecular Weight: 359.3 g/mol

Description

Methyl 2-[(1,3-benzodioxol-5-ylcarbonyl)amino]-4,5-dimethoxybenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the class of benzodioxoles and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of methyl 2-[(1,3-benzodioxol-5-ylcarbonyl)amino]-4,5-dimethoxybenzoate is not fully understood. However, studies have suggested that the compound may exert its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. It has also been proposed that the compound may inhibit the growth of cancer cells by interfering with their DNA replication and cell division processes.
Biochemical and Physiological Effects:
Methyl 2-[(1,3-benzodioxol-5-ylcarbonyl)amino]-4,5-dimethoxybenzoate has been found to exhibit various biochemical and physiological effects. Studies have shown that the compound can induce cell cycle arrest and inhibit the proliferation of cancer cells. It has also been shown to possess anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 2-[(1,3-benzodioxol-5-ylcarbonyl)amino]-4,5-dimethoxybenzoate in lab experiments is its potent anticancer activity. The compound has been found to exhibit activity against various cancer cell lines, making it a promising candidate for further drug development. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the research and development of methyl 2-[(1,3-benzodioxol-5-ylcarbonyl)amino]-4,5-dimethoxybenzoate. One potential direction is to further investigate the mechanism of action of the compound and identify its molecular targets in cancer cells. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, further studies could be conducted to evaluate the compound's efficacy and safety in animal models and eventually in clinical trials. Finally, the compound could be modified to improve its solubility and bioavailability, which could enhance its potential as a therapeutic agent.

Scientific Research Applications

Methyl 2-[(1,3-benzodioxol-5-ylcarbonyl)amino]-4,5-dimethoxybenzoate has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. The compound has also been shown to possess antifungal and antibacterial activity.